Cas no 1805074-29-6 (2-(Chloromethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1805074-29-6
• MF: C₈H₄ClF₅IN
• MW: 371.473550796509
• CID: 4895390
• Update Time: 2025-06-08

2-(Chloromethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF5IN/c9-2-4-6(15)3(7(10)11)1-5(16-4)8(12,13)14/h1,7H,2H2
• InChI Key： JCDVXXQWCJMAPI-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)N=C(C(F)(F)F)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-(Chloromethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805074-29-6)

2-(Chloromethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805074-29-6) is a highly specialized heterocyclic compound with significant applications in pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivatives family, which is known for its versatile chemical properties and broad utility in modern chemistry. The presence of multiple halogen substituents, including chloromethyl, difluoromethyl, iodo, and trifluoromethyl groups, makes it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their unique bioactive properties and metabolic stability. Researchers are particularly interested in compounds like 2-(Chloromethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine for their potential in drug discovery and crop protection. The trifluoromethyl group enhances lipophilicity, improving membrane permeability, while the iodo substituent offers opportunities for further functionalization via cross-coupling reactions.

The synthesis of CAS No. 1805074-29-6 involves multi-step halogenation and substitution reactions, often requiring precise control of reaction conditions to achieve high yields. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, confirming its purity and stability. This compound is typically stored under inert conditions to prevent degradation, ensuring consistent performance in downstream applications.

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In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine represents a critical building block in organic synthesis. Its structural complexity and functional diversity make it indispensable for innovators seeking to develop next-generation therapeutic agents and crop solutions. As research progresses, this compound is expected to play a pivotal role in advancing green chemistry and precision medicine.